Cas no 2172075-16-8 (1-(1-ethoxyethyl)cyclobutane-1-carbaldehyde)

• Product Name: 1-(1-ethoxyethyl)cyclobutane-1-carbaldehyde
• CAS No: 2172075-16-8
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 6422978
• PubChem ID: 165779232
• Update Time: 2025-05-19

1-(1-ethoxyethyl)cyclobutane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethoxyethyl)cyclobutane-1-carbaldehyde
• 2172075-16-8
• EN300-1622456

• Inchi： 1S/C9H16O2/c1-3-11-8(2)9(7-10)5-4-6-9/h7-8H,3-6H2,1-2H3
• InChI Key： DDTCKKOJMNZRNU-UHFFFAOYSA-N
• SMILES： O(CC)C(C)C1(C=O)CCC1

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(1-ethoxyethyl)cyclobutane-1-carbaldehyde

Comprehensive Analysis of 1-(1-ethoxyethyl)cyclobutane-1-carbaldehyde (CAS No. 2172075-16-8): Properties, Applications, and Industry Insights

1-(1-ethoxyethyl)cyclobutane-1-carbaldehyde (CAS No. 2172075-16-8) is a specialized organic compound gaining attention in pharmaceutical and fragrance industries due to its unique structural features. This cyclobutane derivative combines an aldehyde functional group with an ethoxyethyl side chain, offering versatile reactivity for synthetic applications. Researchers are increasingly exploring its potential as a building block for complex molecular architectures, particularly in drug discovery programs targeting cyclic scaffolds.

The compound's molecular structure features a cyclobutane ring with both aldehyde and ethoxyethyl substituents at the 1-position, creating interesting stereoelectronic effects. This configuration makes it valuable for studying ring strain effects in small cyclic systems—a hot topic in contemporary organic chemistry. Recent computational studies suggest the 1-ethoxyethyl group influences the aldehyde's reactivity through subtle steric and electronic modulation, which could explain its growing popularity in asymmetric synthesis applications.

From an industrial perspective, 1-(1-ethoxyethyl)cyclobutane-1-carbaldehyde has shown promise in flavor and fragrance formulations. Its balanced hydrophobicity and controlled volatility make it suitable for premium scent compositions, particularly in the development of sustainable aroma chemicals—a major industry trend. Manufacturers are investigating its use as a green chemistry alternative to traditional aldehydes, aligning with the global push for environmentally friendly ingredients in consumer products.

In pharmaceutical research, this cyclobutane aldehyde serves as a key intermediate for proteolysis-targeting chimera (PROTAC) development—a cutting-edge therapeutic modality. Its rigid cyclic structure provides optimal geometry for linker design in these bifunctional molecules. The CAS 2172075-16-8 compound's ability to maintain conformational restraint while offering synthetic flexibility addresses a critical challenge in drug discovery programs focused on protein degradation technologies.

Synthetic methodologies for 1-(1-ethoxyethyl)cyclobutane-1-carbaldehyde continue to evolve, with recent literature highlighting improved catalytic cyclization approaches. Modern flow chemistry techniques have demonstrated particular success in producing this compound with enhanced purity and yield—addressing common questions about scalable production. These advancements align with industry demands for process intensification and reduced environmental impact in fine chemical manufacturing.

Analytical characterization of CAS 2172075-16-8 reveals interesting spectral properties that facilitate quality control. The aldehyde proton shows distinctive downfield shifts in ¹H NMR (δ 9.5-10.0 ppm), while the cyclobutane ring protons appear as complex multiplets (δ 1.8-2.8 ppm)—critical data points frequently searched by analytical chemists. Advanced mass spectrometry techniques have confirmed its molecular ion pattern, supporting its identification in complex mixtures.

The compound's physicochemical properties—including moderate water solubility (50-100 mg/L at 25°C) and logP value of ~1.8—make it suitable for various formulation applications. These parameters are particularly relevant for researchers investigating structure-property relationships in cyclic aldehydes, a growing area of interest in materials science. Recent studies suggest potential applications in polymeric materials as a crosslinking agent or monomer modifier.

Regulatory status of 1-(1-ethoxyethyl)cyclobutane-1-carbaldehyde remains favorable, with no significant restrictions reported in major chemical inventories. This positions it as an attractive option compared to structurally similar compounds facing increasing regulatory scrutiny. However, proper handling procedures should always be followed, as with all chemical substances—a crucial consideration often searched by laboratory professionals.

Market availability of CAS 2172075-16-8 has expanded significantly, with multiple suppliers now offering the compound in research quantities. Pricing trends reflect growing demand, particularly from contract research organizations specializing in medicinal chemistry. The compound's shelf stability (typically 12-24 months when stored properly) makes it practical for inventory management—an important factor for procurement specialists.

Future research directions for this functionalized cyclobutane may explore its potential in catalysis as a ligand precursor or in material science applications. The unique combination of ring strain and functional group diversity offers intriguing possibilities for innovation. As sustainable chemistry gains prominence, the 1-ethoxyethyl protecting group strategy employed in this compound may inspire new synthetic approaches to aldehyde protection and deprotection sequences.

In conclusion, 1-(1-ethoxyethyl)cyclobutane-1-carbaldehyde represents an excellent example of how carefully designed small molecules can address multiple industry needs. Its balanced properties and synthetic versatility position it as a valuable tool for researchers across pharmaceuticals, fragrances, and materials development—fields that increasingly value molecular complexity and structural novelty. As synthetic methodologies advance, we anticipate broader adoption of this interesting cyclobutane derivative in cutting-edge applications.